Cas no 873580-30-4 (1-(5-ethoxy-2,4-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole)

• Product Name: 1-(5-ethoxy-2,4-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole
• CAS No: 873580-30-4
• MF: C₁₉H₂₂N₂O₃S
• MW: 358.454583644867
• CID: 5421950
• Update Time: 2025-10-29

1-(5-ethoxy-2,4-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-5-[(2-phenyl-4,5-dihydro-1H-imidazol-1-yl)sulfonyl]phenyl ethyl ether
• 1-(5-ethoxy-2,4-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole

• Inchi： 1S/C19H22N2O3S/c1-4-24-17-13-18(15(3)12-14(17)2)25(22,23)21-11-10-20-19(21)16-8-6-5-7-9-16/h5-9,12-13H,4,10-11H2,1-3H3
• InChI Key： VFWDGJBZSYHZLV-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(C1=C(C)C=C(C(OCC)=C1)C)N1CCN=C1C1C=CC=CC=1

Additional information on 1-(5-ethoxy-2,4-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole

Professional Introduction to Compound with CAS No. 873580-30-4 and Product Name: 1-(5-ethoxy-2,4-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole

The compound with the CAS number 873580-30-4 and the product name 1-(5-ethoxy-2,4-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of a benzenesulfonyl group and a phenyl ring in its molecular framework suggests unique chemical properties that make it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those containing imidazole moieties. The 1-(5-ethoxy-2,4-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole structure combines several key functional groups that are known to enhance binding affinity and selectivity. This compound's design is inspired by the principle of molecular recognition, where specific interactions between the drug molecule and biological targets are optimized for therapeutic efficacy.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and cancer. The benzenesulfonyl group is known to exhibit anti-inflammatory properties, while the phenyl ring contributes to its stability and bioavailability. These characteristics make it an attractive candidate for further development into a novel therapeutic agent. Current research is focused on understanding how this compound interacts with enzymes and receptors involved in these pathways, which could lead to breakthroughs in treating chronic diseases.

The synthesis of 1-(5-ethoxy-2,4-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are employed to ensure high yield and purity. The use of these techniques underscores the compound's complexity and the sophistication required for its production.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in drug design. The 1-(5-ethoxy-2,4-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole molecule exemplifies how modifications in specific regions can significantly alter its biological activity. For instance, the substitution pattern on the benzenesulfonyl group can fine-tune its interactions with target proteins. This flexibility is crucial for developing drugs that are both effective and minimally toxic.

In addition to its potential therapeutic applications, this compound has also shown promise in material science. Its unique structural features make it a suitable candidate for developing new polymers and coatings with enhanced durability and functionality. The combination of organic synthesis expertise and material science innovation is paving the way for novel applications beyond traditional pharmaceuticals.

The future of research involving 1-(5-ethoxy-2,4-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole looks promising as scientists continue to explore its full potential. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications. By leveraging cutting-edge technologies such as high-throughput screening and computational modeling, researchers can accelerate the discovery process.

Overall, the compound with CAS number 873580-30-4 represents a significant milestone in chemical biology and pharmaceutical research. Its intricate structure and versatile applications make it a valuable asset in the quest for new treatments for various diseases. As our understanding of biological systems grows, so does the potential for this compound to contribute to medical advancements.